Cas no 221385-24-6 (1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester)

• Product Name: 1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester
• CAS No: 221385-24-6
• MF: C₁₉H₁₅Cl₂N₃O₄
• MW: 420.246102571487
• CID: 1063970
• PubChem ID: 10645776
• Update Time: 2025-10-28

1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester
• Ethyl 1-(2,4-dichlorophenyl)-4-methyl-5-(4-nitrophenyl)pyrazole-3-carboxylate
• 221385-24-6
• DB-310833
• Ethyl 1-(2,4-dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C19H15Cl2N3O4/c1-3-28-19(25)17-11(2)18(12-4-7-14(8-5-12)24(26)27)23(22-17)16-9-6-13(20)10-15(16)21/h4-10H,3H2,1-2H3
• InChI Key： KHXPQSBSFOAMSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C2C=CC(=CC=2)[N+](=O)[O-])=C(C)C(C(=O)OCC)=N1)Cl

Computed Properties

• Exact Mass: 419.0439614g/mol
• Monoisotopic Mass: 419.0439614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 559.5±50.0 °C at 760 mmHg
• Flash Point: 292.2±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester

1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester

The compound with CAS No. 221385-24-6, known as 1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique properties and versatility in chemical synthesis.

The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents attached to the pyrazole ring include a 2,4-dichlorophenyl group at position 1, a methyl group at position 4, and a 4-nitrophenyl group at position 5. Additionally, the carboxylic acid ethyl ester group is attached at position 3 of the pyrazole ring. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. For instance, research has shown that certain pyrazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities. The presence of electron-withdrawing groups such as nitro and chloro substituents in this compound can further enhance its biological activity by influencing the electronic properties of the molecule.

The synthesis of this compound involves a series of well-established organic reactions. The starting material typically includes a suitable pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the ethyl ester group at position 3 is often achieved through esterification reactions, ensuring high yield and purity of the final product.

In terms of applications, this compound has shown promise in agrochemical research. Pyrazole derivatives are known for their ability to act as fungicides and insecticides due to their ability to inhibit key enzymes involved in pest metabolism. The presence of nitrophenyl and dichlorophenyl groups in this compound may further enhance its pesticidal activity by improving its stability and bioavailability.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies suggest that this compound has favorable absorption and distribution characteristics, making it a potential candidate for oral drug delivery systems.

In conclusion, 1-(2,4-Dichlorophenyl)-4-methyl-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic Acid Ethyl Ester (CAS No. 221385-24-6) is a versatile organic compound with significant potential in various fields. Its unique structure and substituent pattern make it an attractive candidate for further research in drug discovery and agrochemical development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing modern chemistry and pharmacology.